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Compound of Interest

Compound Name: Voriconazole-d3

Cat. No.: B562635 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for Voriconazole-d3, a deuterated internal standard for the

antifungal agent Voriconazole. The following procedural guidance is based on available Safety

Data Sheets (SDS) and general best practices for handling hazardous pharmaceutical

compounds.

Hazard Identification and Classification
Voriconazole-d3 is classified as a hazardous substance with multiple health and

environmental risks.
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Hazard Class GHS Classification Description

Acute Toxicity Oral: Category 3 Toxic if swallowed.

Carcinogenicity Category 2 Suspected of causing cancer.

Reproductive Toxicity Category 2
Suspected of damaging fertility

or the unborn child.[1]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

May cause damage to the liver

through prolonged or repeated

oral exposure.

Aquatic Hazard
Acute: Category 1, Chronic:

Category 1

Very toxic to aquatic life with

long-lasting effects.

Personal Protective Equipment (PPE)
Given the hazardous nature of Voriconazole-d3, appropriate personal protective equipment

must be worn at all times to minimize exposure. This is especially critical when handling the

powdered form of the compound.
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PPE Category Solid Form (Powder) Solution

Hand Protection

Double-gloving with

chemotherapy-rated, powder-

free nitrile or neoprene gloves

is recommended.[2][3]

A single pair of chemotherapy-

rated, powder-free nitrile or

neoprene gloves.

Eye Protection
Chemical safety goggles or a

face shield.[2]

Chemical safety glasses with

side shields.

Respiratory Protection

An N95 or higher-rated

respirator is necessary to

prevent inhalation of fine

particles.[4][5]

Generally not required if

handled in a well-ventilated

area or a chemical fume hood.

Body Protection

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

[2][3]

A standard laboratory coat.

Footwear

Closed-toe shoes. Shoe

covers should be considered if

there is a risk of significant

spills.[2]

Closed-toe shoes.

Handling and Engineering Controls
Proper handling procedures and engineering controls are crucial to creating a safe laboratory

environment.
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Control Measure Specification

Ventilation

All handling of powdered Voriconazole-d3

should be performed in a certified chemical

fume hood or a powder containment hood to

minimize inhalation exposure.[6]

Weighing
Use a balance with a draft shield or conduct

weighing within a containment enclosure.

General Handling
Avoid the formation of dust and aerosols.[7]

Minimize contact with skin and eyes.[7]

Hygiene

Wash hands thoroughly with soap and water

after handling, even if gloves were worn.[8] Do

not eat, drink, or smoke in areas where the

compound is handled.[3]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action must be

taken.
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.[7]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek medical attention.[7][9]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[4][10]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[7]

Spill (Solid)

Evacuate the area. Wear appropriate PPE.

Gently cover the spill with a damp cloth or use a

HEPA-filtered vacuum to avoid raising dust.[8][9]

Collect the material into a sealed, labeled

container for hazardous waste disposal.[8]

Spill (Solution)

Absorb the spill with an inert material (e.g.,

vermiculite, sand). Collect the absorbed material

into a sealed, labeled container for hazardous

waste disposal.

Storage and Disposal Plan
Proper storage and disposal are critical to prevent environmental contamination and ensure

laboratory safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://wap.guidechem.com/msds/188416-29-7.html
https://wap.guidechem.com/msds/188416-29-7.html
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/voriconazole_IV_infusion_22-mar-2018.pdf
https://www.northamerica.covetrus.com/Content/SDS/065886.pdf
https://vionausa.com/wp-content/uploads/2020/01/SDS-Voriconazole-Tablets.pdf
https://wap.guidechem.com/msds/188416-29-7.html
https://cdn.pfizer.com/pfizercom/products/material_safety_data/voriconazole_tablets_22-mar-2018.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/voriconazole_IV_infusion_22-mar-2018.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/voriconazole_tablets_22-mar-2018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Guideline

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area.[4] Follow the storage

temperature recommendations on the product

insert.

Waste Identification

All materials contaminated with Voriconazole-

d3, including empty containers, used PPE, and

spill cleanup materials, must be treated as

hazardous waste.

Waste Segregation

Segregate Voriconazole-d3 waste from non-

hazardous waste and other incompatible

chemical waste streams.

Waste Containers

Use clearly labeled, sealed, and leak-proof

containers for hazardous waste.[11] The label

should include "Hazardous Waste" and the

chemical name.[11]

Disposal Method

Disposal must be carried out through a licensed

hazardous waste disposal company, typically via

incineration.[11] Do not dispose of down the

drain or in regular trash.[11]

Visualized Workflows
To further clarify the procedural steps for handling Voriconazole-d3, the following diagrams

illustrate the recommended workflows for handling the solid compound and managing a spill.
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Preparation

Handling in Containment

Post-Handling

Don Appropriate PPE:
- Double Gloves

- Gown
- Goggles

- Respirator

Work in a Chemical Fume Hood
or Powder Containment Hood

Weigh Solid in a Containment
Device or with a Draft Shield

Prepare Solution

Wipe Down Work Surfaces

Dispose of Contaminated
Materials as Hazardous Waste

Doff PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for Handling Solid Voriconazole-d3.
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Initial Response

Cleanup Procedure

Final Steps

Spill Occurs

Alert Others and Evacuate Area

Don Full PPE

Contain the Spill

For Solids: Gently Cover with
Damp Cloth or Use HEPA Vacuum

For Liquids: Absorb with
Inert Material

Collect Waste into a Sealed,
Labeled Hazardous Waste Container

Decontaminate the Spill Area

Dispose of all Contaminated
Materials as Hazardous Waste

Doff PPE and Wash Hands

Click to download full resolution via product page

Caption: Spill Response Plan for Voriconazole-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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